Cas no 1891724-99-4 (1-(2-bromo-6-chlorophenyl)cyclopentylmethanamine)

• Product Name: 1-(2-bromo-6-chlorophenyl)cyclopentylmethanamine
• CAS No: 1891724-99-4
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 6295821
• PubChem ID: 117466292
• Update Time: 2025-10-29

1-(2-bromo-6-chlorophenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-6-chlorophenyl)cyclopentylmethanamine
• 1891724-99-4
• EN300-1926718
• [1-(2-bromo-6-chlorophenyl)cyclopentyl]methanamine

• Inchi： 1S/C12H15BrClN/c13-9-4-3-5-10(14)11(9)12(8-15)6-1-2-7-12/h3-5H,1-2,6-8,15H2
• InChI Key： RHNNDZCRRDFUNC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(CN)CCCC1)Cl

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-6-chlorophenyl)cyclopentylmethanamine

Comprehensive Overview of 1-(2-bromo-6-chlorophenyl)cyclopentylmethanamine (CAS No. 1891724-99-4)

The compound 1-(2-bromo-6-chlorophenyl)cyclopentylmethanamine (CAS No. 1891724-99-4) is a specialized organic molecule featuring a unique structural framework combining a cyclopentylmethanamine core with a 2-bromo-6-chlorophenyl substituent. This configuration endows the molecule with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both bromo and chloro functional groups enhances its reactivity, enabling diverse synthetic applications.

In recent years, the demand for halogenated aromatic compounds like 1-(2-bromo-6-chlorophenyl)cyclopentylmethanamine has surged due to their utility in designing bioactive molecules. Researchers are particularly intrigued by its potential as a building block for drug discovery, especially in targeting central nervous system (CNS) disorders and inflammatory pathways. Its structural motifs align with trends in fragment-based drug design, a hot topic in modern medicinal chemistry.

The synthesis of CAS No. 1891724-99-4 typically involves multi-step organic reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to optimize yield and purity. These methods resonate with the growing emphasis on green chemistry and sustainable synthesis, addressing environmental concerns in chemical manufacturing.

Analytical characterization of 1-(2-bromo-6-chlorophenyl)cyclopentylmethanamine employs tools like NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with stringent quality standards. Such rigor is critical given the compound’s potential use in high-value intermediates for APIs (Active Pharmaceutical Ingredients). The rise of AI-driven molecular modeling has further accelerated its study, enabling predictive analyses of its ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity).

Market trends indicate increasing inquiries about CAS 1891724-99-4 from sectors like contract research organizations (CROs) and specialty chemical suppliers. Frequently searched questions include: *"What are the applications of bromo-chloro phenyl derivatives?"* and *"How to stabilize cyclopentylmethanamine derivatives?"* These reflect broader industry interests in structural-activity relationships (SAR) and compound stability under varying conditions.

Regulatory compliance for 1-(2-bromo-6-chlorophenyl)cyclopentylmethanamine focuses on REACH and GMP guidelines, ensuring safe handling and transportation. While not classified as hazardous under standard protocols, proper storage in anhydrous environments is recommended to prevent degradation. This aligns with global shifts toward responsible chemical management and transparent supply chains.

Future prospects for this compound are tied to innovations in catalysis and bioconjugation techniques. Its versatility positions it as a candidate for proteolysis-targeting chimeras (PROTACs) and fluorescent probes, areas gaining traction in precision medicine. As synthetic methodologies evolve, CAS No. 1891724-99-4 is poised to play a pivotal role in next-generation chemical solutions.